Cas no 1400645-00-2 (Methyl 1-cyclohexyl-1,2,3-benzotriazole-5-carboxylate)

• Product Name: Methyl 1-cyclohexyl-1,2,3-benzotriazole-5-carboxylate
• CAS No: 1400645-00-2
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 3043863
• Update Time: 2025-09-23

Methyl 1-cyclohexyl-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclohexyl-1,2,3-benzotriazole-5-carboxylate
• 1H-Benzotriazole-5-carboxylic acid, 1-cyclohexyl-, methyl ester

• Inchi： 1S/C14H17N3O2/c1-19-14(18)10-7-8-13-12(9-10)15-16-17(13)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key： GLNLQTUKYPDZRB-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C2=CC=C(C(OC)=O)C=C2N=N1

Computed Properties

• Exact Mass: 259.132
• Monoisotopic Mass: 259.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57A^2